Cas no 1313-27-5 (Molybdenum Trioxide)

• Product Name: Molybdenum Trioxide
• CAS No: 1313-27-5
• MF: MoO₃
• MW: 143.94
• MDL: MFCD00003469
• CID: 41196
• Update Time: 2025-06-19

Molybdenum Trioxide Chemical and Physical Properties

Names and Identifiers

• Molybdenum(VI) oxide
• MOLYBDENUM(+6)OXIDE
• MOLYBDENUM OXIDE
• MOLYBDENUM TRIOXIDE
• MOLYBDENUM(VI) OXIDE ON ALUMINA
• MOLYBDIC ACID ANHYDRIDE
• MOLYBDIC ANHYDRIDE
• MOLYBDIC OXIDE
• MOLYBDIC TRIOXIDE
• Molylxlic trioxide
• Mo 1202T
• Molybdena
• Molybdenum anhydride
• Molybdenum oxide (MoO3)
• Molybdenum oxide (MoO5)
• Molybdenum peroxide
• Molybdenum(VI) oxide,(trace metal basis)
• trioxomolybdenum
• Molybdenum Trioxide

• MDL： MFCD00003469
• Inchi： 1S/Mo.3O/q+6;3*-2
• InChI Key： JKQOBWVOAYFWKG-UHFFFAOYSA-N
• SMILES： [Mo](=O)(=O)=O

Computed Properties

• Exact Mass: 145.89000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless or yellowish white powder, orthorhombic crystal system. It turns yellow after heating and recovers after cooling.
• Density: 4.692
• Melting Point: 795 °C (lit.)
• Boiling Point: 1155 ºC
• Flash Point: 1155°C subl.
• Solubility: 0.49g/l
• Water Partition Coefficient: 0.5 g/L (20 ºC)
• PSA: 51.21000
• LogP: -0.35640
• Sensitiveness: Sensitive to humidity
• Merck: 14,6239
• Solubility: It is slightly soluble in water, easily soluble in excess alkali to form molybdate, soluble in concentrated nitric acid, hydrochloric acid or the mixture of concentrated nitric acid and concentrated sulfuric acid, soluble in ammonia, hydrofluoric acid, insoluble in general acid.

Molybdenum Trioxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H335,H351
• Warning Statement： P261,P281,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37-40
• Safety Instruction： S22-S25
• RTECS：QA4725000
• Hazardous Material Identification：
• HazardClass：6.1
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37; R48/20/22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Molybdenum Trioxide

Molybdenum Trioxide (CAS No. 1313-27-5): A Comprehensive Overview of Its Properties and Applications

Molybdenum Trioxide, with the chemical formula MnO₃ and the CAS number 1313-27-5, is a well-studied inorganic compound that has garnered significant attention in various scientific and industrial applications. This compound, characterized by its unique crystalline structure and chemical properties, plays a crucial role in catalysis, electronics, and environmental remediation. The following sections provide an in-depth exploration of Molybdenum Trioxide's properties, recent research findings, and its diverse applications.

The molecular structure of Molybdenum Trioxide consists of molybdenum atoms bonded to oxygen atoms in a trigonal bipyramidal geometry. This arrangement imparts the compound with distinct electronic and thermal properties, making it highly suitable for use in high-temperature applications and as a catalyst. The compound typically appears as a yellow to orange crystalline solid, which is soluble in strong acids but insoluble in water. These characteristics have made Molybdenum Trioxide a subject of extensive research in both academic and industrial settings.

In recent years, Molybdenum Trioxide has been extensively studied for its potential applications in the field of nanotechnology. Researchers have developed various nanostructured forms of Molybdenum Trioxide, including nanoparticles, nanowires, and thin films, which exhibit enhanced catalytic activity and electrical conductivity. These nanostructures have shown promise in applications such as hydrogen production via water splitting and the reduction of carbon dioxide to useful chemicals. The high surface area-to-volume ratio of these nanoforms significantly improves their efficiency in catalytic reactions.

One of the most notable applications of Molybdenum Trioxide is in the field of environmental science. The compound has been demonstrated to be effective in the removal of heavy metals from wastewater through adsorption processes. Studies have shown that Molybdenum Trioxide nanoparticles can efficiently bind to contaminants such as lead, cadmium, and mercury, facilitating their removal from water sources. This capability makes Molybdenum Trioxide a valuable material for developing sustainable water treatment technologies.

Furthermore, Molybdenum Trioxide has found applications in the electronics industry due to its excellent electrical insulating properties when doped with appropriate materials. Researchers have explored its use as a gate dielectric material in transistors and other semiconductor devices. The compound's ability to maintain high dielectric strength at elevated temperatures makes it suitable for high-performance electronic circuits. Additionally, Molybdenum Trioxide-based materials have been investigated for their potential use in photovoltaic cells, where they contribute to improving the efficiency of solar energy conversion.

The catalytic properties of Molybdenum Trioxide have also been leveraged in the pharmaceutical industry. The compound has been used as a catalyst in organic synthesis reactions, including hydrodesulfurization and hydrodeoxygenation processes. These reactions are crucial for producing high-purity chemicals and fuels. Recent studies have highlighted the role of Molybdenum Trioxide in facilitating selective oxidation reactions, which are essential for synthesizing pharmaceutical intermediates and active ingredients.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the mechanistic aspects of Molybdenum Trioxide-catalyzed reactions. Molecular dynamics simulations and density functional theory calculations have helped elucidate how the compound interacts with reactants at the atomic level. These computational studies have provided valuable information for designing more efficient catalysts with tailored properties.

The environmental impact of using Molybdenum Trioxide has also been a focus of research. Studies have assessed its biodegradability and potential toxicity to aquatic ecosystems. While Molybdenum Trioxide is generally considered to be non-toxic at low concentrations, excessive exposure can lead to adverse effects on certain organisms. Therefore, researchers are working on developing environmentally friendly methods for synthesizing and disposing of this compound safely.

In conclusion, Molybdenum Trioxide (CAS No. 1313-27-5) is a versatile compound with a wide range of applications across various industries. Its unique properties make it an excellent candidate for use in catalysis, electronics, environmental remediation, and pharmaceutical synthesis. As research continues to uncover new uses for this compound, it is expected that Molybdenum Trioxide will play an increasingly important role in advancing technology and sustainability efforts worldwide.